Cas no 325805-38-7 (4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate)

• Product Name: 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate
• CAS No: 325805-38-7
• MF: C₁₆H₉NO₆
• MW: 311.245764493942
• CID: 5849845
• PubChem ID: 674022
• Update Time: 2025-10-29

4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EU-0008266
• SR-01000463551-1
• (4-nitrophenyl) 2-oxochromene-3-carboxylate
• 325805-38-7
• Oprea1_331539
• SR-01000463551
• 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate
• F0706-0226
• AKOS001659912

• Inchi： 1S/C16H9NO6/c18-15(22-12-7-5-11(6-8-12)17(20)21)13-9-10-3-1-2-4-14(10)23-16(13)19/h1-9H
• InChI Key： WIMGBVCHPRDPPX-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC2C=CC(=CC=2)[N+](=O)[O-])=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 311.04298701g/mol
• Monoisotopic Mass: 311.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate

Chemical Profile of 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate (CAS No: 325805-38-7)

4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 325805-38-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitroaromatic derivatives combined with chromene scaffolds, which are known for their diverse biological activities and structural versatility. The nitro group and the chromene moiety contribute to its unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The structural framework of 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate consists of a phenyl ring substituted with a nitro group at the fourth position, linked to a chromene core that features an ester functionality at the third position. This arrangement imparts both electronic and steric effects that can influence its reactivity and biological interactions. The presence of the nitro group, in particular, makes it an interesting subject for studying electron-withdrawing effects and potential redox transformations, which are critical in drug design and development.

In recent years, there has been growing interest in chromene derivatives due to their reported pharmacological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The combination of these functionalities in 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate suggests that it may exhibit similar benefits, along with additional properties derived from the nitro group. For instance, the nitro group can participate in hydrogen bonding interactions, affecting both solubility and binding affinity to biological targets.

From a synthetic perspective, 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate serves as a versatile building block for more complex molecules. Its chromene core can be further functionalized through various chemical reactions, such as cyclization, hydrolysis, or coupling reactions, allowing chemists to tailor its properties for specific applications. The ester group at the third position also provides a site for modifications, enabling the introduction of different pharmacophores or linker groups to enhance bioavailability or target specificity.

Current research in this area is exploring the potential of chromene derivatives as photosensitizers and in photodynamic therapy (PDT). The electron-deficient nature of compounds like 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate can enhance their ability to absorb light at specific wavelengths, leading to the generation of reactive oxygen species that can selectively damage target cells. This makes it a promising candidate for developing novel therapeutic strategies against cancer and other diseases.

Another emerging application is in the field of materials science, where chromene derivatives have been investigated for their optoelectronic properties. The conjugated system within the chromene core can contribute to charge transport capabilities, making these compounds suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced materials. The nitro group further influences these properties by modulating energy levels and electron affinity.

The synthesis of 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate typically involves multi-step reactions starting from readily available precursors such as 4-nitrobenzaldehyde and malonic acid derivatives. Cyclization reactions are commonly employed to form the chromene core, followed by esterification to introduce the carboxylate functionality. Optimizing reaction conditions is crucial to achieve high yields and purity, which are essential for pharmaceutical-grade applications.

In terms of biological evaluation, preliminary studies on related compounds have shown promising results in various disease models. While specific data on 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate is still limited, its structural features suggest potential therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and assess its efficacy in preclinical models. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible medical applications.

The safety profile of 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate is another important consideration. As with many nitroaromatic compounds, proper handling procedures should be followed to minimize exposure risks. Standard laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended during synthesis and handling. Additionally, thorough characterization using spectroscopic techniques (e.g., NMR, IR) and analytical methods (e.g., HPLC) ensures consistency and quality control.

Future directions in research may focus on developing more sophisticated derivatives of 4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate by introducing additional functional groups or exploring different synthetic pathways. Computational modeling techniques can also play a significant role in predicting biological activity and optimizing molecular design before experimental validation.

In conclusion,4-nitrophenyl 2-oxo-2H-chromene-3-carboxylate (CAS No: 325805-38-7) represents a fascinating compound with potential applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation through both synthetic chemistry and biological research. Continued investigation into this compound will likely uncover new possibilities for advancing medical treatments and developing next-generation materials.